N-(2,5-dimethylphenyl)-2-(2-oxopyridin-1-yl)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-(2-oxopyridin-1-yl)acetamide
• InChI: InChI=1S/C15H16N2O2/c1-11-6-7-12(2)13(9-11)16-14(18)10-17-8-4-3-5-15(17)19/h3-9H,10H2,1-2H3,(H,16,18)
• InChI Key: KOUSUOOJXPNQIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C=CC=CC2=O
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol

Description

N-(2,5-dimethylphenyl)-2-(2-oxopyridin-1-yl)acetamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO). TSPO is a mitochondrial protein that plays a crucial role in the regulation of cellular energy metabolism and the immune response. DPA-714 has been widely used in scientific research to study the role of TSPO in various physiological and pathological conditions.

Mechanism of Action

N-(2,5-dimethylphenyl)-2-(2-oxopyridin-1-yl)acetamide binds to TSPO with high affinity and specificity, leading to the modulation of various cellular processes, including the regulation of mitochondrial function, the immune response, and the production of reactive oxygen species. TSPO has been shown to play a key role in the regulation of cellular energy metabolism, and N-(2,5-dimethylphenyl)-2-(2-oxopyridin-1-yl)acetamide has been used to study the role of TSPO in the regulation of mitochondrial respiration and ATP production.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-2-(2-oxopyridin-1-yl)acetamide has been shown to have a variety of biochemical and physiological effects, including the modulation of the immune response, the regulation of mitochondrial function, and the modulation of oxidative stress. N-(2,5-dimethylphenyl)-2-(2-oxopyridin-1-yl)acetamide has also been shown to have anti-inflammatory and neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,5-dimethylphenyl)-2-(2-oxopyridin-1-yl)acetamide in scientific research is its high affinity and specificity for TSPO, which allows for the selective modulation of TSPO-mediated cellular processes. However, one of the main limitations of using N-(2,5-dimethylphenyl)-2-(2-oxopyridin-1-yl)acetamide is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental conditions.

Future Directions

There are several future directions for research on N-(2,5-dimethylphenyl)-2-(2-oxopyridin-1-yl)acetamide and TSPO. One area of research is the development of new TSPO ligands with improved solubility and pharmacokinetic properties. Another area of research is the investigation of the role of TSPO in various physiological and pathological conditions, including cancer, cardiovascular disease, and neurodegeneration. Finally, the development of new imaging techniques for TSPO, such as positron emission tomography (PET), could lead to new diagnostic and therapeutic approaches for a variety of conditions.

Synthesis Methods

N-(2,5-dimethylphenyl)-2-(2-oxopyridin-1-yl)acetamide can be synthesized using a variety of methods, including the reaction between 2-acetylpyridine and 2,5-dimethylaniline in the presence of a base, such as sodium hydroxide. The reaction yields N-(2,5-dimethylphenyl)-2-(2-oxopyridin-1-yl)acetamide as a white crystalline solid with a melting point of 118-120 °C.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-(2-oxopyridin-1-yl)acetamide has been used in numerous scientific studies to investigate the role of TSPO in various conditions, including neuroinflammation, neurodegeneration, cancer, and cardiovascular disease. For example, N-(2,5-dimethylphenyl)-2-(2-oxopyridin-1-yl)acetamide has been used to study the role of TSPO in the regulation of microglial activation in neuroinflammatory conditions such as multiple sclerosis and Alzheimer's disease.